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Compound of Interest

Compound Name: Azoxystrobin-d3

Cat. No.: B12410702

For researchers, scientists, and professionals in drug development, the proper handling and
disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory
environment. Azoxystrobin-d3, a deuterated form of the broad-spectrum fungicide
Azoxystrobin, requires careful management due to its potential environmental and health
hazards. This guide provides essential, step-by-step procedures for the safe disposal of
Azoxystrobin-d3, aligning with best practices in laboratory safety and chemical handling.

Key Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be aware of the hazards associated
with Azoxystrobin. According to safety data sheets, Azoxystrobin is toxic if inhaled and is very
toxic to aquatic life with long-lasting effects[1][2][3]. Therefore, appropriate personal protective
equipment (PPE), including gloves, eye protection, and a lab coat, should be worn at all times.
All handling of Azoxystrobin-d3 should be conducted in a well-ventilated area or under a
chemical fume hood[3].

Quantitative Data for Azoxystrobin

For quick reference, the table below summarizes key quantitative data for Azoxystrobin. Note
that the properties of the deuterated form, Azoxystrobin-d3, are expected to be very similar to
the parent compound.
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Property Value Source
Melting Point 116 °C [2]
LogP (log Kow) 2.50 at 20 °C [4]
Vapor Pressure 8.3 x 10713 mm Hg at 25 °C [4]
Density 1.33 g/cm3 [4]

Detailed Disposal Protocol for Azoxystrobin-d3

The following protocol outlines the step-by-step procedure for the safe disposal of
Azoxystrobin-d3 waste generated in a laboratory setting. This protocol is designed to comply
with general hazardous waste regulations, such as the Resource Conservation and Recovery
Act (RCRA) in the United States[5][6][7].

Materials Required:

» Appropriate Personal Protective Equipment (PPE): chemical-resistant gloves, safety
goggles, lab coat.

» Designated, labeled, and compatible hazardous waste container (e.g., a clearly marked,
sealable container).

e Chemical fume hood.

 Spill kit for hazardous materials.
Procedure:

o Waste Identification and Segregation:

o Treat all materials contaminated with Azoxystrobin-d3, including unused product,
solutions, and contaminated labware (e.g., pipette tips, vials), as hazardous waste[8].

o Segregate Azoxystrobin-d3 waste from other waste streams to prevent accidental mixing
of incompatible chemicals[9][10]. For instance, keep it separate from strong acids, bases,
and oxidizing agents[3].
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o Waste Collection:

o Collect all Azoxystrobin-d3 waste in a designated, compatible, and leak-proof
container[9][11].

o The container must be clearly labeled as "Hazardous Waste" and include the chemical
name "Azoxystrobin-d3" and a description of the waste (e.g., "Solid Waste," "Aqueous
Solution™).

o Keep the waste container securely closed except when adding waste[10][11].
o Storage of Waste:

o Store the hazardous waste container in a designated satellite accumulation area within the
laboratory[11].

o The storage area should be secure, well-ventilated, and away from sources of ignition or
incompatible materials[6].

» Disposal Request and Pickup:

o Once the waste container is full or is no longer needed, arrange for its disposal through
your institution's Environmental Health and Safety (EHS) office or a licensed hazardous
waste disposal contractor[11].

o Do not dispose of Azoxystrobin-d3 down the drain or in regular trash, as this can lead to
environmental contamination and is a violation of regulations[?2].

o Avoid the evaporation of chemical waste as a disposal method[8].
o Empty Container Management:

o If the original container of Azoxystrobin-d3 is empty, it should be managed as hazardous
waste unless triple-rinsed[10].

o The rinsate from triple-rinsing must be collected and treated as hazardous waste[10].

e Spill Management:
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o In the event of a spill, immediately clean it up using an appropriate spill kit[8].

o All materials used for the cleanup, including absorbents, must be collected and disposed
of as hazardous waste[8].

e Record Keeping:

o Maintain accurate records of the generation, accumulation, and disposal of all hazardous
waste, as required by institutional policies and regulations|[6].

Visualizing the Disposal Workflow

To further clarify the procedural flow for the proper disposal of Azoxystrobin-d3, the following
diagram illustrates the key decision points and actions.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Azoxystrobin-d3 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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